Potassium iodide

Specification

• CAS No.: 7681-11-0
• Molecular Formula: IK; KI
• Molecular Weight: 166.0028 g/mol
• IUPAC Name: potassium;iodide
• Standard InChI: InChI=1S/HI.K/h1H;/q;+1/p-1
• Standard InChI Key: NLKNQRATVPKPDG-UHFFFAOYSA-M
• Isomeric SMILES: [K+].[I-]
• Impurities: Impurities: sulfates and heavy metals; Typically less than 1 ppm H2O-OH in 99.9995% purity, ultradry grades
• SMILES: [K+].[I-]
• Canonical SMILES: [K+].[I-]
• Boiling Point: Very high (USCG, 1999); 1323 °C
• Colorform: Colorless or white, cubical crystals, white granules, or powder; HEXAHEDRAL CRYSTALS, EITHER TRANSPARENT OR SOMEWHAT OPAQUE
• Melting Point: 1258 °F (USCG, 1999); 681 °C

Introduction

Physical and Chemical Properties

Physical Properties

Potassium iodide possesses distinct physical characteristics that influence its applications and handling requirements. The following table summarizes the key physical properties of potassium iodide:

Property	Value
Molecular Weight/Molar Mass	166.0028 g/mol
Density	3.12 g/cm³
Bulk Density	1500 kg/m³
Boiling Point	1,330 °C
Melting Point	681 °C
Vapor Density	9 (vs air)
Appearance	Colorless to white cubical crystals, powder, or white granules

These physical properties demonstrate potassium iodide's stability under normal conditions, with relatively high melting and boiling points characteristic of ionic compounds. The crystalline structure of potassium iodide reflects its ionic nature, forming a cubic crystal lattice typical of alkali halides.

Chemical Properties and Reactions

Potassium iodide demonstrates several important chemical behaviors relevant to its applications. Most notably, it can undergo oxidation reactions in the presence of oxidizing agents, converting the iodide ion (I−) to molecular iodine (I₂). A representative reaction is:

2KI + Cl₂ → 2KCl + I₂

This oxidation reaction is fundamental to potassium iodide's use as an iodide source in various organic synthesis reactions. For instance, in organic chemistry, potassium iodide serves as a valuable reagent in the synthesis of aryl iodides from diazonium salts of arenes. The relatively easy oxidation of iodide to iodine also contributes to potassium iodide's effectiveness in certain physiological contexts, particularly its interactions within the human body.

Medical Applications in Thyroid Disorders

Radiation Emergency Protection

One of the most critical applications of potassium iodide is in radiation emergencies involving radioactive iodine release. During nuclear accidents, radioactive iodine (I-131) can be released into the environment, posing a significant health risk, particularly to the thyroid gland. The thyroid cannot distinguish between stable and radioactive iodine, absorbing both forms equally.

Potassium iodide works through a blocking mechanism - by saturating the thyroid with stable iodine, it prevents the uptake of radioactive iodine, thereby reducing the risk of thyroid cancer and radiation-induced hypothyroidism. For optimal effectiveness, potassium iodide should be administered shortly before or immediately after exposure to radiation. The dosage varies according to age, with appropriate adjustments made for infants, children, and adults to ensure proper protection while minimizing side effects.

Treatment of Hyperthyroidism and Thyrotoxicosis

Potassium iodide has established efficacy in the management of thyroid disorders, particularly hyperthyroidism and thyrotoxicosis. As an adjunct to other antithyroid agents, potassium iodide helps reduce thyroid hormone production and release. The saturated solution of potassium iodide (SSKI) is particularly valuable for emergency use in patients experiencing acute symptoms of severe hyperthyroidism, also known as thyroid storm or thyrotoxic crisis.

Additionally, potassium iodide is utilized preoperatively to induce thyroid involution before thyroidectomy. This application helps reduce the vascularity and size of the thyroid gland, potentially decreasing surgical complications and improving outcomes.

Research Findings on Thyroid Storm Management

A significant recent study examined the effectiveness of early potassium iodide intervention in patients hospitalized for thyroid storm. The research, using the Japanese Diagnosis Procedure Combination database, identified 3,188 eligible patients hospitalized with thyroid storm between July 2010 and March 2022. Of these patients, 2,350 received potassium iodide within two days of admission.

Dermatological Applications

Mechanism of Action in Skin Conditions

Potassium iodide demonstrates remarkable efficacy in various dermatological conditions, particularly those involving neutrophilic inflammation. Its mechanism of action in skin disorders involves multiple pathways that contribute to its anti-inflammatory effects.

Research has shown that potassium iodide, similar to dapsone, suppresses the production of toxic oxygen intermediates by polymorphonuclear cells, thereby exerting an anti-inflammatory effect. Additionally, it inhibits neutrophil chemotaxis, an effect observed in vivo in peripheral blood when potassium iodide is administered orally at a dose of 15 mg/kg/day for three days. Scientists speculate that iodine participates in halogenation reactions mediated by myeloperoxidases, which are fundamental for the action of phagocytes. This mechanism helps explain the compound's effectiveness against both inflammatory and infectious diseases affecting the skin.

Specific Dermatological Conditions Treated with Potassium Iodide

Potassium iodide has been successfully employed in the treatment of various inflammatory skin disorders, particularly those involving neutrophilic inflammation and panniculitis. The compound has demonstrated particular efficacy in treating:

• Erythema nodosum - a panniculitis characterized by painful, tender red nodules typically on the shins

• Nodular vasculitis - an inflammatory condition affecting small and medium-sized blood vessels in the skin

• Subacute nodular migratory panniculitis - an inflammatory condition of the subcutaneous fat

• Erythema multiforme - an acute, self-limiting skin condition, even when associated with herpes simplex infection

• Granuloma annulare - a chronic inflammatory skin condition characterized by raised, reddish or skin-colored bumps forming ring patterns

• Erythema annulare centrifugum - a chronic inflammatory skin condition characterized by red rings that spread outward

• Wegener's granulomatosis - a rare multisystem autoimmune disease

Patients with panniculitis typically show rapid improvement with potassium iodide treatment, with reduction of fever, pain, and erythema often occurring within just two days, and complete remission achievable within two weeks. The therapeutic response appears particularly pronounced in patients who present with systemic symptoms and elevated C-reactive protein levels, suggesting an important anti-inflammatory role for potassium iodide in these conditions.

Additional Clinical Applications

Respiratory System Applications

Potassium iodide serves as an effective expectorant in respiratory tract conditions, typically administered as a syrup at a concentration of 2% (20mg/mL). It functions as an "irritating" expectorant, directly stimulating the glands of the respiratory mucosa to increase secretion volume and decrease mucus viscosity, thereby facilitating expectoration.

This application proves particularly valuable in:

• Infectious diseases of the respiratory tract

• Pulmonary diseases where anatomical changes impair expectoration, such as emphysema

• Cystic fibrosis, where thick, sticky mucus can obstruct airways

The expectorant properties make potassium iodide a useful adjunctive therapy in managing conditions where mucus clearance is compromised, improving respiratory function and patient comfort.

Nutritional Supplementation

Potassium iodide serves as an important nutritional supplement in both human and animal diets. The most common and widespread application is its addition to table salt, creating "iodized salt". This public health measure has been instrumental in preventing iodine deficiency disorders globally, including goiter and developmental abnormalities.

The compound helps prevent the loss of iodine due to oxidation from salts, ensuring consistent delivery of this essential micronutrient. Adequate iodine intake is crucial for proper thyroid function and the production of thyroid hormones, which regulate metabolism, growth, and development, particularly in infants and children.

Organism	Test Type	Result
Oncorhynchus mykiss (rainbow trout)	LC50 (96h)	2,190 mg/L
Daphnia (water flea)	EC50 (24h)	2.7 mg/L

These findings indicate relatively low toxicity to fish but potentially higher toxicity to aquatic invertebrates like Daphnia. The significant difference in sensitivity between these organisms suggests species-specific responses to potassium iodide exposure in aquatic environments.

Data regarding persistence, degradability, bioaccumulative potential, and soil mobility for potassium iodide remain limited, highlighting areas where additional research would be beneficial for comprehensive ecological risk assessment.